Cuscuta propenamide 1
Overview
Description
“Cuscuta propenamide 1” is a compound that belongs to the class of α,β-unsaturated carboxylic acid amides . It has a molecular formula of C18H19NO4 .
Chemical Reactions Analysis
“Cuscuta propenamide 1” is identified as an α-glucosidase inhibitor . This suggests that it can interfere with the action of α-glucosidase, an enzyme involved in the breakdown of complex carbohydrates.Physical And Chemical Properties Analysis
“Cuscuta propenamide 1” has a molecular formula of C18H19NO4 and an average mass of 313.348 Da . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the sources I have.Scientific Research Applications
Food and Beverage Industry
N-Caffeoyl O-methyltyramine: has been identified as a phytochemical with potential applications in the food and beverage industry . Its properties may be utilized for:
Pharmaceutical Research
In pharmaceutical research, N-Caffeoyl O-methyltyramine is explored for its therapeutic potential:
- Drug Development : As a reference substance with high purity, it is used in the development and testing of new drugs .
Environmental Science
The environmental impact of N-Caffeoyl O-methyltyramine is also a research area:
Each of these fields offers a unique perspective on the applications of N-Caffeoyl O-methyltyramine and represents a rich area for ongoing and future research endeavors. The information provided is based on current scientific understanding and the potential of the compound as referenced from available resources .
Mechanism of Action
Target of Action
N-Caffeoyl O-methyltyramine, also known as Cuscuta propenamide 1, primarily targets α-glucosidase . α-glucosidase is an enzyme that plays a crucial role in carbohydrate digestion. It breaks down complex sugars into simpler sugars, which can then be absorbed by the body .
Mode of Action
N-Caffeoyl O-methyltyramine exhibits strong inhibitory activity against α-glucosidase . This means that it prevents α-glucosidase from breaking down complex carbohydrates into simpler sugars. As a result, the absorption of these sugars into the body is delayed .
Biochemical Pathways
The inhibition of α-glucosidase by N-Caffeoyl O-methyltyramine affects the carbohydrate digestion pathway . By preventing the breakdown of complex carbohydrates, it slows down the absorption of sugars into the bloodstream. This can help regulate blood sugar levels, which is particularly beneficial for individuals with diabetes .
Pharmacokinetics
The compound’s inhibitory activity against α-glucosidase suggests that it may be absorbed into the body where it can interact with its target enzyme .
Result of Action
The primary result of N-Caffeoyl O-methyltyramine’s action is the inhibition of α-glucosidase, leading to a delay in carbohydrate digestion and sugar absorption . This can help maintain stable blood sugar levels and potentially aid in the management of diabetes .
properties
IUPAC Name |
(E)-3-(3,4-dihydroxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]prop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4/c1-23-15-6-2-13(3-7-15)10-11-19-18(22)9-5-14-4-8-16(20)17(21)12-14/h2-9,12,20-21H,10-11H2,1H3,(H,19,22)/b9-5+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRKPLTBLTYEYJJ-WEVVVXLNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)C=CC2=CC(=C(C=C2)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)CCNC(=O)/C=C/C2=CC(=C(C=C2)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cuscuta propenamide 1 | |
CAS RN |
189307-47-9 |
Source
|
| Record name | 189307-47-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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